Cas no 1306119-72-1 (5-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 1306119-72-1
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 5188117
• Update Time: 2023-08-25

5-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1,2-oxazole-3-carboxylic acid
• 5-[[3-(trifluoromethyl)pyrazol-1-yl]methyl]-1,2-oxazole-3-carboxylic acid
• 5-{[3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1,2-oxazole-3-carboxylicacid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)7-1-2-15(13-7)4-5-3-6(8(16)17)14-18-5/h1-3H,4H2,(H,16,17)
• InChI Key： VJRBFUWDCQQTBM-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC2=CC(C(=O)O)=NO2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 326
• XLogP3: 1.1
• Topological Polar Surface Area: 81.2